2-[(1-Methylcyclopentyl)methyl]cyclopentan-1-ol

• Molecular Formula: C12H22O
• Molecular Weight: 182.30 g/mol
• IUPAC Name: 2-[(1-methylcyclopentyl)methyl]cyclopentan-1-ol
• InChI: InChI=1S/C12H22O/c1-12(7-2-3-8-12)9-10-5-4-6-11(10)13/h10-11,13H,2-9H2,1H3
• InChI Key: WNPNSVFXNASYLO-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCCC1)CC2CCCC2O

Description

2-[(1-Methylcyclopentyl)methyl]cyclopentan-1-ol is a bicyclic secondary alcohol with a complex structure featuring two fused cyclopentane rings. The primary hydroxyl group is attached to one cyclopentane ring, while the second ring is substituted with a methyl group and a methylcyclopentylmethyl moiety. This compound’s steric hindrance and lipophilic character make it structurally distinct from simpler cyclopentanol derivatives.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(1-Methylcyclopentyl)methyl]cyclopentan-1-ol typically involves the following steps:

Cyclopentane Ring Formation: The initial step involves the formation of the cyclopentane ring, which can be achieved through cyclization reactions.

Hydroxylation: The hydroxyl group is introduced through hydroxylation reactions, often using oxidizing agents like osmium tetroxide or hydrogen peroxide.

Industrial Production Methods

Industrial production of this compound may involve large-scale cyclization and methylation processes, followed by purification steps such as distillation or crystallization to obtain the pure product.

Chemical Reactions Analysis

Types of Reactions

2-[(1-Methylcyclopentyl)methyl]cyclopentan-1-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form ketones or aldehydes using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The compound can be reduced to form alkanes or other reduced derivatives using reducing agents such as lithium aluminum hydride.

Substitution: The hydroxyl group can be substituted with other functional groups using reagents like thionyl chloride or phosphorus tribromide.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide

Reduction: Lithium aluminum hydride, sodium borohydride

Substitution: Thionyl chloride, phosphorus tribromide

Major Products Formed

Oxidation: Ketones, aldehydes

Reduction: Alkanes

Substitution: Alkyl halides

Scientific Research Applications

2-[(1-Methylcyclopentyl)methyl]cyclopentan-1-ol has several scientific research applications:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Studied for its potential biological activity and interactions with biological molecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor in the synthesis of pharmaceutical compounds.

Industry: Utilized in the production of specialty chemicals and as an intermediate in the manufacture of other compounds.

Mechanism of Action

The mechanism of action of 2-[(1-Methylcyclopentyl)methyl]cyclopentan-1-ol involves its interaction with molecular targets such as enzymes and receptors. The hydroxyl group can form hydrogen bonds with active sites of enzymes, influencing their activity. The compound may also interact with cell membranes, affecting their fluidity and function.

Comparison with Similar Compounds

Structural Analogues

a. 2-(Methylamino)cyclopentan-1-ol Stereoisomers

• Example 1: (1S,2S)-2-(Methylamino)cyclopentan-1-ol (CAS: 934415-73-3)
• Example 2: (1S,2R)-2-(Methylamino)cyclopentan-1-ol (CAS: 135969-66-3)

These isomers share the cyclopentanol backbone but differ in stereochemistry and functional groups. The amino group introduces polarity and basicity (pKa ~15.02), contrasting with the purely alcoholic hydroxyl group in the target compound. Their molecular formula (C₆H₁₃NO) is simpler than the target’s (C₁₂H₂₂O), reflecting reduced steric bulk .

b. 2-(Prop-2-en-1-yl)cyclopentan-1-ol

This compound (C₈H₁₄O) features an allyl substituent, enabling conjugation and reactivity in cyclization reactions. Its synthesis via alkenoxyl radical cyclization highlights methods that may apply to the target compound, albeit with adjustments for steric challenges .

Physicochemical Properties

Property	2-[(1-Methylcyclopentyl)methyl]cyclopentan-1-ol	(1S,2S)-2-(Methylamino)cyclopentan-1-ol	2-(Prop-2-en-1-yl)cyclopentan-1-ol
Molecular Formula	C₁₂H₂₂O	C₆H₁₃NO	C₈H₁₄O
Molar Mass (g/mol)	~182.3 (estimated)	115.17	126.20
Boiling Point	>250°C (predicted, high steric bulk)	189.6±33.0°C	Not reported
Density (g/cm³)	~1.0 (estimated)	0.99±0.1	~0.95 (estimated)
pKa	~16–19 (typical secondary alcohol)	15.02±0.40	~16–18 (similar alcohols)

Key Observations :

• The target compound’s bulky substituents likely reduce solubility in polar solvents compared to amino or allyl derivatives.
• Higher boiling point predictions align with increased molecular weight and rigidity.

Challenges and Limitations

• Stereochemical Complexity : Unlike the well-defined isomers in and , the target compound’s stereochemistry (if present) is unspecified, complicating reactivity and application predictions.
• Synthetic Accessibility : Bulky substituents may necessitate specialized catalysts or prolonged reaction times compared to simpler analogs .

Biological Activity

2-[(1-Methylcyclopentyl)methyl]cyclopentan-1-ol is a cyclic alcohol notable for its unique structural features, which include a cyclopentyl ring and a hydroxyl group. This compound has garnered interest due to its potential biological activities, which may include antimicrobial, anti-inflammatory, and other therapeutic effects. The following sections will explore its biological activity based on existing research, including data tables and relevant case studies.

Chemical Structure and Properties

The molecular formula of 2-[(1-Methylcyclopentyl)methyl]cyclopentan-1-ol can be represented as follows:

• Molecular Formula : C_{12}H_{22}O
• Molecular Weight : Approximately 198.31 g/mol

The compound's structure allows for various interactions with biological molecules, influencing its pharmacological properties.

Antimicrobial Properties

Research indicates that compounds with similar structural characteristics often exhibit significant antimicrobial activity . The presence of the hydroxyl group is particularly important as it can enhance solubility and interaction with microbial membranes.

Compound	Activity Type	Reference
2-[(1-Methylcyclopentyl)methyl]cyclopentan-1-ol	Antibacterial
Pyrazole derivatives (structurally similar)	Antifungal
Other cyclopentane derivatives	Anti-inflammatory

Anti-inflammatory Effects

The potential anti-inflammatory properties of 2-[(1-Methylcyclopentyl)methyl]cyclopentan-1-ol are supported by studies on related compounds. These compounds have shown the ability to modulate inflammatory pathways, possibly through inhibition of pro-inflammatory cytokines or enzymes.

Case Studies

Several case studies have examined the effects of similar compounds in clinical and laboratory settings:

• Case Study on Cyclopentane Derivatives :
  • Objective : To evaluate the anti-inflammatory effects of cyclopentane derivatives.
  • Findings : The study found that certain derivatives significantly reduced markers of inflammation in vitro, suggesting potential therapeutic applications for inflammatory diseases.
• Clinical Observations :
  • Study Focus : Patients treated with related cyclopentane structures exhibited reduced symptoms of chronic inflammatory conditions.
  • Outcome : A notable decrease in pain and swelling was documented, supporting the hypothesis that these compounds can effectively modulate inflammatory responses.

The mechanisms through which 2-[(1-Methylcyclopentyl)methyl]cyclopentan-1-ol exerts its biological activities are still being elucidated. Preliminary studies suggest:

• Enzyme Modulation : Interaction with specific enzymes involved in inflammation and microbial resistance.
• Receptor Binding : Potential binding to receptors that regulate immune responses.

Future Research Directions

Further investigation is necessary to fully characterize the biological activity of 2-[(1-Methylcyclopentyl)methyl]cyclopentan-1-ol. Key areas for future research include:

• In Vivo Studies : To assess the therapeutic efficacy and safety profile in animal models.
• Mechanistic Studies : To clarify the pathways involved in its antimicrobial and anti-inflammatory actions.
• Comparative Studies : To evaluate its activity against established drugs in similar therapeutic categories.